(Z)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (Z)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H20N2O6/c1-24-17-9-13(10-18(25-2)20(17)26-3)6-7-19(23)21-12-14-11-16(28-22-14)15-5-4-8-27-15/h4-11H,12H2,1-3H3,(H,21,23)/b7-6-
• InChI Key: LUHTZRBQXDZOMA-SREVYHEPSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NCC2=NOC(=C2)C3=CC=CO3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\C(=O)NCC2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C20H20N2O6
• Molecular Weight: 384.4 g/mol

Description

(Z)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, also known as FITM, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. FITM has been studied extensively for its ability to modulate various biological pathways, making it a promising candidate for the development of new drugs.

Scientific Research Applications

Crystal Structure and Synthesis

Research on structurally related compounds has primarily focused on understanding their crystal structure and synthesis methods. For example, the crystal structure of a compound with a closely related structure was determined to facilitate the synthesis of novel compounds under Heck reaction conditions. Such studies are foundational in medicinal chemistry for developing new therapeutics (Penthala et al., 2014).

Herbicidal Activity

Compounds similar to "(Z)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide" have been investigated for their herbicidal activities. The synthesis of 2-cyano-3-(2-chlorothiazol-5-yl)methylaminoacrylates demonstrated significant herbicidal effectiveness, pointing to potential agricultural applications for structurally related acrylamide derivatives (Wang et al., 2004).

Mitigating Toxic Compounds in Food

Studies on acrylamide and furanic compounds, which share structural similarities with the target compound, have explored methods to reduce their presence in food due to their potential carcinogenic effects. These studies provide insights into food safety and the reduction of toxic compounds in heat-treated foods (Anese et al., 2013).

Anticancer Activities

The synthesis and evaluation of acrylonitriles with heteroaryl substitutions, including furan and thiophene rings, have shown promising in vitro cytotoxic activities against human cancer cell lines. This line of research suggests potential therapeutic applications for cancer treatment (Sa̧czewski et al., 2004).

Polymer Complexes and Drug Delivery

Research into polymer complexes and their applications in drug delivery systems has included the development of novel ligands and polymeric complexes for targeted cancer therapy. Such studies underline the importance of structural design in developing effective drug delivery mechanisms (El-Sonbati et al., 2018).